Cas no 893734-56-0 (4-3-(Trifluoromethyl)phenylbenzonitrile)

• Product Name: 4-3-(Trifluoromethyl)phenylbenzonitrile
• CAS No: 893734-56-0
• MF: C₁₄H₈F₃N
• MW: 247.215233802795
• MDL: MFCD05979301
• CID: 1086078
• PubChem ID: 4368462
• Update Time: 2025-04-20

4-3-(Trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-carbonitrile
• 3'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-4-CARBONITRILE
• OCPLIDYXKIIHKX-UHFFFAOYSA-N
• 893734-56-0
• BB 0222997
• BS-25268
• AKOS004117594
• MFCD05979301
• DTXSID40402463
• 4-[3-(trifluoromethyl)phenyl]benzonitrile
• 4-3-(Trifluoromethyl)phenylbenzonitrile

• MDL： MFCD05979301
• Inchi： 1S/C14H8F3N/c15-14(16,17)13-3-1-2-12(8-13)11-6-4-10(9-18)5-7-11/h1-8H
• InChI Key： OCPLIDYXKIIHKX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=CC(C#N)=CC=1)(F)F

Computed Properties

• Exact Mass: 247.06088375g/mol
• Monoisotopic Mass: 247.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles